Cas no 630121-45-8 (Benzamide, N-[[4-(1-oxido-2-pyridinyl)-1-piperidinyl]methyl]-)

Benzamide, N-[[4-(1-oxido-2-pyridinyl)-1-piperidinyl]methyl]- structure
630121-45-8 structure
Product Name:Benzamide, N-[[4-(1-oxido-2-pyridinyl)-1-piperidinyl]methyl]-
CAS No:630121-45-8
MF:C18H21N3O2
MW:311.378244161606
CID:427639
PubChem ID:10335627
Update Time:2025-04-19

Benzamide, N-[[4-(1-oxido-2-pyridinyl)-1-piperidinyl]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-[[4-(1-oxido-2-pyridinyl)-1-piperidinyl]methyl]-
    • N-[[4-(1-oxidopyridin-1-ium-2-yl)piperidin-1-yl]methyl]benzamide
    • DTXSID50438354
    • N-(1-oxy-3'',4'',5'',6''-tetrahydro-2''H-[2,4''-bipyridine]-1''-ylmethyl)benzamide
    • SCHEMBL4006645
    • CHEMBL219426
    • BDBM50200067
    • 630121-45-8
    • Inchi: 1S/C18H21N3O2/c22-18(16-6-2-1-3-7-16)19-14-20-12-9-15(10-13-20)17-8-4-5-11-21(17)23/h1-8,11,15H,9-10,12-14H2,(H,19,22)
    • InChI Key: LAXKCPNSFLFAIY-UHFFFAOYSA-N
    • SMILES: [O-][N+]1C=CC=CC=1C1CCN(CNC(C2C=CC=CC=2)=O)CC1

Computed Properties

  • Exact Mass: 311.16353
  • Monoisotopic Mass: 311.16337692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 57.8Ų

Experimental Properties

  • PSA: 59.28
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